2-(3-Fluorophenyl)-4-nitrobenzoic acid, 95%

• IUPAC Name: 2-(3-fluorophenyl)-4-nitrobenzoic acid
• InChI: InChI=1S/C13H8FNO4/c14-9-3-1-2-8(6-9)12-7-10(15(18)19)4-5-11(12)13(16)17/h1-7H,(H,16,17)
• InChI Key: SJFLFVDTEHNFAF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=C(C=CC(=C2)[N+](=O)[O-])C(=O)O
• Molecular Formula: C13H8FNO4
• DSSTOX Substance ID: DTXSID30673403
• Molecular Weight: 261.20 g/mol
• CAS RN: 1214350-57-8

Description

2-(3-Fluorophenyl)-4-nitrobenzoic acid, 95% (2-FPNB) is a synthetic compound that is used in a variety of scientific research applications. It is a white crystalline solid with a melting point of approximately 101-102°C. 2-FPNB is used in a variety of fields, including organic synthesis, analytical chemistry, and biochemistry. It is also used in drug discovery and development, as well as in the pharmaceutical industry.

Scientific Research Applications

2-(3-Fluorophenyl)-4-nitrobenzoic acid, 95% is used in a variety of scientific research applications. It is used in organic synthesis as a reagent, as well as in analytical chemistry for the determination of organic compounds. It is also used in biochemistry as a substrate for enzymes, and in drug discovery and development as a tool for screening compounds. In the pharmaceutical industry, it is used as an intermediate in the synthesis of drugs and other compounds.

Mechanism of Action

2-(3-Fluorophenyl)-4-nitrobenzoic acid, 95% acts as an inhibitor of enzymes. It binds to the active site of the enzyme, preventing it from catalyzing its reaction. This inhibition is reversible and can be overcome by increasing the concentration of the enzyme or the substrate.
Biochemical and Physiological Effects
2-(3-Fluorophenyl)-4-nitrobenzoic acid, 95% has been shown to inhibit the activity of several enzymes, including cytochrome P450 enzymes, proteases, and kinases. Inhibition of these enzymes can lead to a variety of biochemical and physiological effects, such as altered metabolism, changes in gene expression, and altered cell signaling pathways.

Advantages and Limitations for Lab Experiments

2-(3-Fluorophenyl)-4-nitrobenzoic acid, 95% has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is relatively stable and non-toxic. It is also soluble in a variety of solvents, making it easy to use in a variety of experiments. However, it is not very soluble in water, and it is prone to oxidation, which can limit its use in some experiments.

Future Directions

2-(3-Fluorophenyl)-4-nitrobenzoic acid, 95% has a variety of potential future applications in scientific research. It could be used as a tool for drug discovery and development, as well as in the development of new therapeutic agents. It could also be used in the study of enzyme inhibition and its effects on biochemical and physiological processes. Additionally, it could be used as a tool for studying the effects of environmental pollutants on enzyme activity. Finally, it could be used in the development of new analytical methods for the detection and quantification of organic compounds.

Synthesis Methods

2-(3-Fluorophenyl)-4-nitrobenzoic acid, 95% is synthesized from the reaction of 3-fluorophenol and 4-nitrobenzoic acid in an aqueous solution. The reaction is catalyzed by an acid catalyst, such as sulfuric acid, and is conducted at a temperature of around 100°C. The reaction yields a white crystalline solid that is purified by recrystallization.